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Compound of Interest |

Compound Name: 4-Chloro-5-methylquinoline
CAS No.: 143946-48-9
Cat. No.: B132788
Get Quote
. J

4-Chloro-5-methylquinoline is a halogenated aromatic heterocyclic compound. Its chemical
nature dictates the stringent disposal protocols required. The presence of a chlorine atom
classifies it as a halogenated organic waste, a category with specific disposal pathways due to
the potential formation of toxic and environmentally persistent byproducts, such as dioxins and
hydrochloric acid, upon improper incineration.[1] Therefore, the cardinal principle of disposal for
this compound is strict waste segregation.

Co-mingling halogenated waste with non-halogenated organic solvents is a frequent and costly
error in laboratory waste management.[2] The primary disposal route for halogenated
compounds is high-temperature incineration under controlled conditions, which is a more
expensive process than fuel blending used for non-halogenated solvents.[1][2] Cross-
contamination necessitates the entire container be treated via the more rigorous and costly
method.

While a specific Safety Data Sheet (SDS) for 4-Chloro-5-methylquinoline is not readily
available, data from close structural analogs like 4-Chloro-2-methylquinoline provides a reliable
basis for hazard assessment.[1] The GHS classifications for this analog highlight risks of skin
irritation (H315), serious eye irritation (H319), and potential respiratory irritation (H335).[1][3]
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This profile necessitates the use of appropriate Personal Protective Equipment (PPE) at all

stages of handling and disposal.

Summary of Key Chemical and Safety Data

The following table summarizes essential data, primarily based on the closely related

compound 4-Chloro-2-methylquinoline, to inform safe handling and disposal decisions.

Property

Value

Significance for Disposal

Chemical Name

4-Chloro-5-methylquinoline

Must be used for accurate

hazardous waste labeling.[4]

Molecular Formula

C10HsCIN

Indicates the presence of
Carbon, Hydrogen, Chlorine,
and Nitrogen, relevant for
predicting combustion

byproducts.[1]

Classification

Halogenated Organic

Compound

Dictates segregation into a
dedicated halogenated waste

stream for incineration.[1][5]

GHS Hazard Codes*

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

Mandates use of gloves, eye
protection, and handling in a
well-ventilated area (e.g., fume

hood) to prevent exposure.[1]

Incompatible Materials

Strong oxidizing agents, acids,

bases, metals

Must not be stored or mixed
with these materials to prevent
hazardous reactions.
Corrosion risk with metal

containers is noted.[3][4]

Decomposition Products

Carbon monoxide (CO),
Carbon dioxide (COz2),
Nitrogen oxides (NOXx),
Hydrogen chloride (HCI) gas

Highlights the hazardous
nature of combustion products
and the need for controlled,

high-temperature incineration.

[4]

© 2026 BenchChem. All rights reserved. 2/9

Tech Support


https://www.fishersci.at/store/msds?partNumber=10441094&productDescription%3D1GR+4-Chloroquinoline%2C+99%25&countryCode=AT&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-methylquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-methylquinoline
https://www.spectrumchemical.com/media/sds/M1459_AGHS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-methylquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloroquinoline
https://www.fishersci.at/store/msds?partNumber=10441094&productDescription%3D1GR+4-Chloroquinoline%2C+99%25&countryCode=AT&language=en
https://www.fishersci.at/store/msds?partNumber=10441094&productDescription%3D1GR+4-Chloroquinoline%2C+99%25&countryCode=AT&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

*Data based on the structural analog 4-Chloro-2-methylquinoline as a proxy.[1]

Operational Disposal Protocol: A Step-by-Step
Methodology

This protocol provides a self-validating system for the disposal of 4-Chloro-5-methylquinoline,
from the point of generation to final handoff to Environmental Health & Safety (EH&S)
personnel.

Step 1: Immediate Waste Containment at the Point of
Generation

» Rationale: To minimize exposure and prevent cross-contamination, waste must be
immediately segregated.

e Procedure:

o Designate a specific hazardous waste container exclusively for "Halogenated Organic
Waste."[4]

o The container must be constructed of a compatible material, such as polyethylene. Avoid
metal cans, as halogenated solvents can degrade to form acids that corrode metal.[3]

o Ensure the container is in good condition with a secure, tightly-sealing screw cap.[4]

o Place this container in a designated Satellite Accumulation Area (SAA) within the
laboratory, preferably inside a chemical fume hood or a ventilated cabinet.[5] The SAA
must be under the control of the laboratory personnel.

Step 2: Proper Labeling - The Key to Compliance

o Rationale: Accurate labeling is a legal requirement under the Resource Conservation and
Recovery Act (RCRA) and ensures safe handling by all personnel.[6]

e Procedure:

o Affix a "Hazardous Waste" tag or label to the container before adding any waste.[4][5]
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o Clearly write the following information on the label:
» The words "Hazardous Waste."[4]

» The full chemical name: "Waste 4-Chloro-5-methylquinoline.” Do not use
abbreviations or chemical formulas.[4]

» [fin a solvent, list all constituents and their approximate percentages (e.g., "4-Chloro-5-
methylquinoline, ~5% in Dichloromethane, 95%").[2]

» The relevant hazard warnings (e.g., "Irritant").[1]

o Keep the container closed at all times except when actively adding waste.[4][5]

Step 3: Managing Spills and Contaminated Materials
o Rationale: Minor spills and contaminated items are also hazardous waste and must be
disposed of correctly.

e Procedure:

o For small spills, wear appropriate PPE (double nitrile gloves, chemical splash goggles, lab
coat).[3]

o Absorb the spill with an inert material (e.g., vermiculite, sand, or commercial sorbent
pads).

o Carefully collect the absorbent material and any contaminated items (e.g., pipette tips,
weighing paper) and place them into a sealed, labeled plastic bag or a dedicated solid
waste container.

o Label the container as "Solid Halogenated Waste" with the chemical name and dispose of
it alongside the liquid waste.[3] Do not place this material in regular trash.

Step 4: Arranging for Final Disposal

o Rationale: Final disposal must be handled by licensed professionals in accordance with
federal, state, and local regulations.[6][7]
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e Procedure:

o Monitor the waste level in your container. Do not fill it beyond 90% capacity to allow for
vapor expansion.

o Once the container is full, or if waste has been accumulated for the maximum time allowed
by your institution (often 90 days), contact your institution's EH&S department to request a

waste pickup.

o Ensure the waste label is complete and legible and the container is clean on the outside
before the scheduled pickup.

o Never dispose of 4-Chloro-5-methylquinoline down the drain or allow it to evaporate in a
fume hood.[3]

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the safe disposal of 4-

Chloro-5-methylquinoline waste.
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Disposal Workflow for 4-Chloro-5-methylquinoline
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Caption: Logical workflow for the safe disposal of 4-Chloro-5-methylquinoline.
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Conclusion: Fostering a Culture of Safety

Proper chemical waste disposal is an active demonstration of a laboratory's commitment to the
safety of its personnel and the protection of the environment. By understanding the chemical
principles behind the procedures for handling 4-Chloro-5-methylquinoline, researchers can
move from compliance to stewardship. This guide serves as a foundational document to be
integrated into your laboratory's specific safety protocols, ensuring that best practices are not
just followed, but understood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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